5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone

• IUPAC Name: (3Z)-5-(4-bromophenyl)-3-(pyridin-3-ylmethylidene)furan-2-one
• InChI: InChI=1S/C16H10BrNO2/c17-14-5-3-12(4-6-14)15-9-13(16(19)20-15)8-11-2-1-7-18-10-11/h1-10H/b13-8-
• InChI Key: MAJGGPLABDVJHD-JYRVWZFOSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=C2C=C(OC2=O)C3=CC=C(C=C3)Br
• Isomeric SMILES: C1=CC(=CN=C1)/C=C\2/C=C(OC2=O)C3=CC=C(C=C3)Br
• Molecular Formula: C16H10BrNO2
• Molecular Weight: 328.16 g/mol

Description

5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone, also known as BMF, is a synthetic compound with potential therapeutic applications. It belongs to the family of furanones and has been extensively studied for its biological activities.

Mechanism of Action

The mechanism of action of 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone is not fully understood, but it is believed to act through multiple pathways. 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone has been shown to inhibit the activity of enzymes such as topoisomerase II and proteasome, which are involved in cell proliferation and survival. 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone also activates the AMP-activated protein kinase (AMPK) pathway, which regulates cellular energy homeostasis. In addition, 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone has been shown to modulate the expression of genes involved in inflammation and apoptosis.
Biochemical and Physiological Effects:
5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone has been shown to have various biochemical and physiological effects in vitro and in vivo. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone has several advantages for lab experiments. It is easy to synthesize and purify, and its biological activities can be easily tested in vitro and in vivo. However, there are also some limitations to using 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone in lab experiments. Its solubility in water is limited, which can affect its bioavailability. In addition, the mechanism of action of 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone is not fully understood, which can make it difficult to interpret its biological effects.

Future Directions

There are several future directions for the study of 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone. One area of research is the development of more potent and selective 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone analogs for therapeutic applications. Another area of research is the elucidation of the mechanism of action of 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone, which can provide insights into its biological effects. In addition, the study of 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone in animal models of disease can provide further information on its therapeutic potential. Finally, the development of new drug delivery systems for 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone can improve its bioavailability and efficacy.

Synthesis Methods

5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone can be synthesized by the reaction between 4-bromoacetophenone and 3-pyridinecarboxaldehyde in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as ethanol or acetic acid, and the product is obtained after purification by column chromatography. The yield of the reaction can be improved by optimizing the reaction conditions.

Scientific Research Applications

5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential anticancer agent. 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, 5-(4-bromophenyl)-3-(3-pyridinylmethylene)-2(3H)-furanone has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.